Cas no 1993322-90-9 (2,4-Dichloro-N,N-diisopropylbenzenesulfonamide)

• Product Name: 2,4-Dichloro-N,N-diisopropylbenzenesulfonamide
• CAS No: 1993322-90-9
• MF: C₁₂H₁₇Cl₂NO₂S
• MW: 310.23988032341
• MDL: MFCD28992262
• CID: 4710365
• Update Time: 2025-07-19

2,4-Dichloro-N,N-diisopropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-N,N-diisopropylbenzenesulfonamide
• 2,4-dichloro-N,N-bis(propan-2-yl)benzene-1-sulfonamide

• MDL： MFCD28992262
• Inchi： 1S/C12H17Cl2NO2S/c1-8(2)15(9(3)4)18(16,17)12-6-5-10(13)7-11(12)14/h5-9H,1-4H3
• InChI Key： ACMXIJPBVMETTH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(N(C(C)C)C(C)C)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 357
• Topological Polar Surface Area: 45.8

Additional information on 2,4-Dichloro-N,N-diisopropylbenzenesulfonamide

Comprehensive Overview of 2,4-Dichloro-N,N-diisopropylbenzenesulfonamide (CAS No. 1993322-90-9)

2,4-Dichloro-N,N-diisopropylbenzenesulfonamide (CAS No. 1993322-90-9) is a specialized sulfonamide derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique dichloro-substituted benzene ring and diisopropyl sulfonamide moiety, has garnered attention for its potential as a building block in the development of novel bioactive molecules. Researchers and industry professionals frequently search for this compound under keywords such as "sulfonamide synthesis", "dichlorobenzene derivatives", and "CAS 1993322-90-9 supplier", reflecting its relevance in modern chemical workflows.

The structural features of 2,4-Dichloro-N,N-diisopropylbenzenesulfonamide make it a versatile intermediate. Its electron-withdrawing chlorine atoms enhance reactivity in nucleophilic substitution reactions, while the bulky diisopropyl groups influence steric hindrance, a property critical for selectivity in catalysis. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce waste, aligning with searches like "sustainable sulfonamide production". Additionally, its role in medicinal chemistry—particularly in designing enzyme inhibitors—has been explored, tying into popular queries such as "sulfonamides in drug discovery".

From a technical perspective, CAS 1993322-90-9 exhibits stability under standard conditions, making it suitable for storage and transport. Analytical methods like HPLC and NMR spectroscopy are commonly employed for purity verification, addressing quality concerns raised in searches such as "how to analyze sulfonamide purity". The compound’s solubility profile—moderate in organic solvents like dichloromethane but poor in water—also influences its utility in heterogeneous reaction systems, a topic frequently discussed in forums on "solvent selection for sulfonamides".

Innovations in catalytic functionalization have further expanded the applications of 2,4-Dichloro-N,N-diisopropylbenzenesulfonamide. For instance, its use in palladium-catalyzed cross-coupling reactions aligns with the growing demand for C–H activation methodologies, a hotspot in academic literature. Searches for "sulfonamide coupling reactions" or "CAS 1993322-90-9 reactivity" often lead to discussions on these advanced synthetic techniques. Moreover, its compatibility with flow chemistry setups has been investigated, catering to industrial interests in "scalable sulfonamide processes".

Environmental and regulatory considerations are also pivotal. While 2,4-Dichloro-N,N-diisopropylbenzenesulfonamide is not classified as hazardous under major chemical inventories, proper handling protocols are emphasized in safety data sheets (SDS). Queries like "sulfonamide safety guidelines" or "CAS 1993322-90-9 storage" highlight user concerns about workplace compliance. Furthermore, its biodegradability and eco-toxicity profile are subjects of ongoing research, resonating with the broader push for "greener chemical alternatives".

In summary, 2,4-Dichloro-N,N-diisopropylbenzenesulfonamide (CAS No. 1993322-90-9) represents a multifaceted tool for chemists, bridging fundamental research and industrial applications. Its integration into high-throughput screening libraries and material science innovations underscores its enduring value. As search trends evolve—from "sulfonamide mechanism" to "CAS 1993322-90-9 applications"—this compound continues to inspire advancements across interdisciplinary fields.